ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate

• IUPAC Name: ethyl 2-[3-[(E)-2-cyano-2-(4-cyanophenyl)ethenyl]indol-1-yl]acetate
• InChI: InChI=1S/C22H17N3O2/c1-2-27-22(26)15-25-14-19(20-5-3-4-6-21(20)25)11-18(13-24)17-9-7-16(12-23)8-10-17/h3-11,14H,2,15H2,1H3/b18-11-
• InChI Key: JLWLKIGLRUVPCD-WQRHYEAKSA-N
• Canonical SMILES: CCOC(=O)CN1C=C(C2=CC=CC=C21)C=C(C#N)C3=CC=C(C=C3)C#N
• Isomeric SMILES: CCOC(=O)CN1C=C(C2=CC=CC=C21)/C=C(/C#N)\C3=CC=C(C=C3)C#N
• Molecular Formula: C22H17N3O2
• Molecular Weight: 355.4 g/mol

Description

Ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate, also known as ECPIA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate involves the modulation of various signaling pathways, including the PI3K/Akt pathway, the MAPK pathway, and the NF-κB pathway. ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has been shown to inhibit the activation of these pathways, leading to the inhibition of cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects:
ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the inhibition of angiogenesis, the modulation of ion channels, and the regulation of various signaling pathways. These effects make ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate a promising candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has several advantages for lab experiments, including its high purity, low toxicity, and ease of synthesis. However, ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate also has some limitations, including its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for the study of ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate, including the development of new drugs based on its structure, the investigation of its potential applications in other fields, such as immunology and infectious diseases, and the optimization of its synthesis method to improve its yield and purity.
Conclusion:
In conclusion, ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method has been optimized to achieve a high yield of ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate with excellent purity. ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has been extensively studied for its potential applications in cancer research, neuroscience, and pharmacology. Its mechanism of action involves the modulation of various signaling pathways, leading to the inhibition of cell proliferation and the induction of apoptosis. ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has several advantages for lab experiments, including its high purity, low toxicity, and ease of synthesis, but also has some limitations. There are several future directions for the study of ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate, including the development of new drugs based on its structure and the investigation of its potential applications in other fields.

Scientific Research Applications

Ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and pharmacology. In cancer research, ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has been shown to modulate the activity of ion channels, which play a crucial role in the transmission of signals in the brain. In pharmacology, ethyl {3-[2-cyano-2-(4-cyanophenyl)vinyl]-1H-indol-1-yl}acetate has been shown to have analgesic and anti-inflammatory effects.